Cas no 95189-02-9 (1,4-Dideoxy-1,4-iminomannitol)

• Product Name: 1,4-Dideoxy-1,4-iminomannitol
• CAS No: 95189-02-9
• MF: C₆H₁₃NO₄
• MW: 163.171722173691
• CID: 805332
• Update Time: 2023-08-03

1,4-Dideoxy-1,4-iminomannitol Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-[(1S)-1,2-dihydroxyethyl]-, (2R,3S,4R)-
• 1,4-dideoxy-1,4-iminomannitol
• D-Mannitol, 1,4-dideoxy-1,4-imino-
• 2alpha-[(R)-1,2-Dihydroxyethyl]pyrrolidine-3alpha,4alpha-diol
• 1,4-Dideoxy-1,4-iminomannitol

• Inchi： 1S/C6H13NO4/c8-2-4(10)5-6(11)3(9)1-7-5/h3-11H,1-2H2/t3-,4+,5-,6-/m1/s1
• InChI Key： RVNSAAIWCWTCTJ-JGWLITMVSA-N
• SMILES： O[C@@H]1[C@@H](CN[C@@H]1[C@H](CO)O)O

Computed Properties

• Exact Mass: 163.084
• Monoisotopic Mass: 163.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93

Experimental Properties

• Density: 1.492
• Boiling Point: 448.6°Cat760mmHg
• Flash Point: 258°C
• Refractive Index: 1.597